Cas no 1215552-76-3 (N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride)
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxamide, N-(6-chloro-2-benzothiazolyl)-N-[2-(diethylamino)ethyl]-, hydrochloride (1:1)
- N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride
-
- Inchi: 1S/C18H20ClN3O2S.ClH/c1-3-21(4-2)9-10-22(17(23)15-6-5-11-24-15)18-20-14-8-7-13(19)12-16(14)25-18;/h5-8,11-12H,3-4,9-10H2,1-2H3;1H
- InChI Key: OVUZEMDUKDHBKU-UHFFFAOYSA-N
- SMILES: N(C1SC2=CC(Cl)=CC=C2N=1)(CCN(CC)CC)C(C1OC=CC=1)=O.Cl
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2018-3337-2μmol |
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride |
1215552-76-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2018-3337-5μmol |
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride |
1215552-76-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2018-3337-10μmol |
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride |
1215552-76-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2018-3337-20μmol |
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride |
1215552-76-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2018-3337-1mg |
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride |
1215552-76-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2018-3337-2mg |
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride |
1215552-76-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2018-3337-3mg |
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride |
1215552-76-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2018-3337-4mg |
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride |
1215552-76-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2018-3337-5mg |
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride |
1215552-76-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2018-3337-10mg |
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride |
1215552-76-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride (CAS No. 1215552-76-3): An Overview
N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride, also known by its CAS number 1215552-76-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives and is characterized by its unique molecular structure, which includes a chloro-substituted benzothiazole ring, a diethylaminoethyl group, and a furan carboxamide moiety. These structural features contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical applications.
The benzothiazole ring, a heterocyclic compound, is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the chloro-substituent on the benzothiazole ring can enhance the compound's lipophilicity and improve its cellular uptake, thereby enhancing its biological efficacy. The diethylaminoethyl group, on the other hand, imparts basicity to the molecule, which can influence its pharmacokinetic properties and interactions with biological targets. The furan carboxamide moiety adds further complexity to the molecule, contributing to its unique pharmacological profile.
Recent studies have explored the potential of N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the activation of microglia and reduce neuroinflammation, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.
In addition to its neuroprotective properties, N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride has also shown promise in cancer therapy. Preclinical studies have reported that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. A study published in Cancer Research found that this compound effectively inhibited the growth of human breast cancer cells by downregulating the expression of Bcl-2, an anti-apoptotic protein, and upregulating the expression of Bax, a pro-apoptotic protein.
The pharmacokinetic properties of N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride have also been extensively studied. Its high lipophilicity allows for good oral bioavailability and distribution to target tissues. However, like many small molecules with complex structures, it may be subject to metabolism by cytochrome P450 enzymes, which can affect its stability and efficacy. Therefore, ongoing research is focused on optimizing its formulation to enhance its therapeutic index and reduce potential side effects.
In terms of safety and toxicity, preliminary studies have indicated that N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before it can be advanced to clinical trials. Preclinical toxicology studies have shown that this compound does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations.
The development of N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride as a therapeutic agent is an ongoing process that involves multidisciplinary efforts from medicinal chemists, pharmacologists, and clinical researchers. The unique combination of structural features and biological activities makes it a valuable candidate for further investigation and potential clinical application.
In conclusion, N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride (CAS No. 1215552-76-3) represents a promising compound with diverse therapeutic potential. Its neuroprotective and anticancer properties make it an attractive target for drug development. Continued research into its mechanisms of action and optimization will be crucial in realizing its full therapeutic potential.
1215552-76-3 (N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]furan-2-carboxamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)